Cas no 2138262-04-9 (1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one)

• Product Name: 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one
• CAS No: 2138262-04-9
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6317823
• PubChem ID: 165468725
• Update Time: 2025-06-19

1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2138262-04-9
• EN300-799215
• 1-amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one
• 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one

• Inchi： 1S/C13H20N2O2/c1-15(8-11-6-4-3-5-7-11)9-12(14)13(16)10-17-2/h3-7,12H,8-10,14H2,1-2H3
• InChI Key： DVOGQFUDVVDGCO-UHFFFAOYSA-N
• SMILES： O(C)CC(C(CN(C)CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one

Introduction to 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one (CAS No. 2138262-04-9)

1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one, a compound with the chemical identifier CAS No. 2138262-04-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The synthesis and characterization of this molecule have opened new avenues for exploring its pharmacological properties and mechanisms of action.

The molecular structure of 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one consists of a complex arrangement of functional groups, including an amino group, a benzylmethylamino moiety, and a methoxy-substituted propanone backbone. This unique configuration suggests that the compound may exhibit a wide range of biological activities, making it a valuable candidate for further investigation. The presence of multiple reactive sites within the molecule allows for diverse chemical modifications, which can be exploited to tailor its pharmacological profile for specific therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one make it an attractive candidate for such endeavors. Specifically, the benzylmethylamino group is known to interact with biological targets in a manner that could potentially lead to the development of new therapeutic agents. Additionally, the methoxy-substituted propanone backbone provides a scaffold that can be modified to enhance binding affinity and selectivity.

Recent studies have begun to explore the pharmacological potential of this compound. Initial research indicates that it may possess properties relevant to the treatment of neurological disorders, cancer, and inflammatory conditions. The amino group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, which is crucial for drug-receptor binding. Furthermore, the benzylmethylamino moiety has been shown to influence the compound's solubility and bioavailability, making it more suitable for oral administration.

The synthesis of 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one presents both challenges and opportunities for chemists. The complex nature of its structure requires careful planning and precise execution to ensure high yields and purity. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired molecular framework efficiently.

The characterization of this compound has been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences. Such information is critical for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

In conclusion, 1-Amino-1-{[benzyl(methyl)amino]methyl}-3-methoxypropan-2-one (CAS No. 2138262-04-9) represents a promising candidate for further pharmaceutical development. Its unique molecular structure and diverse functional groups offer numerous possibilities for modulating biological pathways associated with various diseases. As research continues to uncover its pharmacological potential, this compound is poised to make significant contributions to the field of medicinal chemistry.